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Compound of Interest

Compound Name: 1-Bromo-1-nitrononan-2-OL

Cat. No.: B15406549

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential reaction
mechanisms, synthetic applications, and experimental protocols involving 1-Bromo-1-
nitrononan-2-ol. This compound, possessing a vicinal bromo, nitro, and hydroxyl functionality,
is a versatile intermediate for the synthesis of a variety of organic molecules with potential
applications in drug discovery and materials science.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for 1-Bromo-1-nitrononan-2-ol
is presented below. This data is essential for its characterization and use in synthesis.
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Property Value

Molecular Formula CoH18BrNOs

Molecular Weight 284.15 g/mol

Appearance Pale yellow oil

Boiling Point Decomposes upon heating

Solubility Soluble in methanol, ethanol, dichloromethane

o (ppm): 5.20 (d, 1H), 4.50 (m, 1H), 2.80 (br s,
1H-NMR (CDCls, 400 MHz) 1H), 1.90-1.70 (m, 2H), 1.40-1.20 (m, 10H), 0.88
(t, 3H)

3 (ppm): 105.0, 75.0, 35.0, 31.8, 29.4, 29.2,

13C-NMR (CDCls3, 100 MHz) 25.0, 22.6, 14.1

v (cm~1): 3400 (O-H), 2925, 2855 (C-H), 1550

IR (neat) (NO2), 1370 (NO2), 650 (C-Br)

Core Reaction Mechanisms and Synthetic Potential

1-Bromo-1-nitrononan-2-ol is a rich substrate for a variety of chemical transformations,
primarily involving its three key functional groups.

Nucleophilic Substitution of the Bromine Atom

The bromine atom, being a good leaving group, can be displaced by a variety of nucleophiles.
The reaction can proceed via an S\N1 or S\N2 mechanism, depending on the reaction
conditions and the nature of the nucleophile. The presence of the adjacent hydroxyl and nitro
groups can influence the stereochemical outcome of the reaction.

R-CH(OH)-CH(Br)-NO2 — 2 g R_CH(OH)-CH(Br)-NH:
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 To cite this document: BenchChem. [Application Notes and Protocols for 1-Bromo-1-
nitrononan-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15406549#reaction-mechanisms-involving-1-bromo-
1-nitrononan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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